Cas no 141606-78-2 (4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine)

• Product Name: 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine
• CAS No: 141606-78-2
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 3730425
• PubChem ID: 709353
• Update Time: 2025-06-08

4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-methoxy-6-(4-morpholinyl)-
• 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine
• [1,3,5]Triazine, 2-amino-4-methoxy-6-morpholin-4-yl-
• STK770299
• (4-methoxy-6-morpholino-s-triazin-2-yl)amine
• 4-methoxy-6-(4-morpholinyl)-1,3,5-triazin-2-amine
• 141606-78-2
• AKOS001740332
• SMR000021183
• MLS000085854
• TVRAAVMUXMRIAE-UHFFFAOYSA-N
• RFA60678
• EN300-170301
• 4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-amine
• HMS2324M16
• Z1431032034
• cid_709353
• BDBM40465
• CHEMBL1491205

• Inchi： 1S/C8H13N5O2/c1-14-8-11-6(9)10-7(12-8)13-2-4-15-5-3-13/h2-5H2,1H3,(H2,9,10,11,12)
• InChI Key： TVRAAVMUXMRIAE-UHFFFAOYSA-N
• SMILES： N1=C(N2CCOCC2)N=C(OC)N=C1N

Computed Properties

• Exact Mass: 211.10692467Da
• Monoisotopic Mass: 211.10692467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 445.4±55.0 °C at 760 mmHg
• Flash Point: 223.1±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine

Recent Advances in the Study of 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine (CAS: 141606-78-2)

4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine (CAS: 141606-78-2) is a triazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of kinase inhibition and anticancer activity. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's structural features, including the morpholine and methoxy substituents, contribute to its unique reactivity and binding affinity for various biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine, with advancements in green chemistry approaches reducing the environmental impact of its production. These developments are critical for scaling up its use in pharmaceutical applications.

In vitro and in vivo studies have demonstrated that 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine exhibits promising inhibitory effects on specific kinases involved in cell proliferation and survival pathways. For instance, recent research published in the Journal of Medicinal Chemistry reported its efficacy in targeting PI3K/AKT/mTOR signaling, a pathway frequently dysregulated in cancer. The compound's ability to modulate this pathway suggests its potential as a lead compound for developing next-generation anticancer therapies.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its bioavailability and optimizing its therapeutic window. Recent findings indicate that 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine has favorable metabolic stability, making it a viable candidate for further preclinical development.

In addition to its anticancer potential, this triazine derivative has also been investigated for its antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters highlighted its activity against drug-resistant bacterial strains, particularly Gram-positive pathogens. The compound's mechanism of action involves interference with bacterial cell wall synthesis, offering a novel approach to addressing antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 4-methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine (CAS: 141606-78-2) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in combination therapies, paving the way for its eventual clinical use.